2-[4-(4-Fluoro-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-N-thiophen-2-ylmethyl-acetamide

• Molecular Formula: C18H13F4N3OS2
• Molecular Weight: 427.4 g/mol
• IUPAC Name: 2-[4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H13F4N3OS2/c19-12-5-3-11(4-6-12)14-8-15(18(20,21)22)25-17(24-14)28-10-16(26)23-9-13-2-1-7-27-13/h1-8H,9-10H2,(H,23,26)
• InChI Key: OGCRNKFPSWNCQW-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)CNC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=C(C=C3)F

Description

2-[4-(4-Fluoro-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-N-thiophen-2-ylmethyl-acetamide is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound is a member of the pyrimidine family and its chemical structure is characterized by the presence of a sulfanyl group, a trifluoromethyl group, and a fluoro-phenyl group.

Mechanism of Action

The mechanism of action of 2-[4-(4-Fluoro-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-N-thiophen-2-ylmethyl-acetamide is not fully understood. However, it is believed that the compound exerts its antitumor activity by inhibiting the growth and proliferation of cancer cells. The compound may also induce apoptosis in cancer cells. The compound's antibacterial activity is believed to be due to its ability to inhibit bacterial cell wall synthesis.
Biochemical and Physiological Effects:
2-[4-(4-Fluoro-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-N-thiophen-2-ylmethyl-acetamide has been found to have several biochemical and physiological effects. The compound has been found to inhibit the activity of various enzymes involved in tumor growth and proliferation. The compound has also been found to modulate the immune system by inhibiting the production of pro-inflammatory cytokines. The compound's antibacterial activity is believed to be due to its ability to disrupt bacterial cell wall synthesis.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(4-Fluoro-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-N-thiophen-2-ylmethyl-acetamide in lab experiments include its potent antitumor and antibacterial activities. The compound is also relatively easy to synthesize. The limitations of using the compound in lab experiments include its potential toxicity and the limited understanding of its mechanism of action.

Future Directions

There are several future directions for research on 2-[4-(4-Fluoro-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-N-thiophen-2-ylmethyl-acetamide. One direction is to further elucidate the compound's mechanism of action. Another direction is to investigate the compound's potential as a therapeutic agent for the treatment of various diseases. Additionally, future research could focus on developing analogs of the compound with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-[4-(4-Fluoro-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-N-thiophen-2-ylmethyl-acetamide involves several steps. The first step involves the reaction of 4-fluoro-2-nitrophenol with 2,4,6-trifluoropyrimidine in the presence of a base to form 4-(4-fluorophenyl)-6-trifluoromethylpyrimidine-2-ol. The second step involves the reaction of the resulting compound with thiophen-2-ylmethylamine to form 2-[4-(4-Fluoro-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-N-thiophen-2-ylmethyl-acetamide.

Scientific Research Applications

2-[4-(4-Fluoro-phenyl)-6-trifluoromethyl-pyrimidin-2-ylsulfanyl]-N-thiophen-2-ylmethyl-acetamide has been found to have potential therapeutic applications in the treatment of various diseases. The compound has been shown to exhibit potent antitumor activity against various cancer cell lines. In addition, the compound has been found to exhibit anti-inflammatory and analgesic activities. The compound has also been found to exhibit potent antibacterial activity against various bacterial strains.